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Compound of Interest

Compound Name: Casticin

Cat. No.: B192668 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Casticin is a polymethoxylated flavonoid predominantly found in the fruits of Vitex

species, such as Vitex agnus-castus (chaste tree). It is recognized as a key bioactive marker

compound and is investigated for various therapeutic properties. High-Performance Liquid

Chromatography (HPLC) is the preferred analytical method for the selective separation,

identification, and quantification of casticin in plant extracts, pharmaceutical formulations, and

biological matrices. This document provides detailed protocols and application data for the

HPLC analysis of casticin.

Principle of the Method
Reverse-phase HPLC (RP-HPLC) is the standard technique for analyzing flavonoids like

casticin[1]. The method utilizes a nonpolar stationary phase (typically a C18 column) and a

polar mobile phase. Casticin is separated from other components in the sample based on its

differential partitioning between the stationary and mobile phases. Detection is commonly

achieved using a Diode Array Detector (DAD) or a UV-Vis detector at a wavelength where

casticin exhibits strong absorbance[1]. The concentration of casticin is determined by

comparing the peak area of the analyte in the sample to that of a certified reference standard.

Experimental Protocols
This section details the necessary reagents, equipment, and step-by-step procedures for

sample preparation, standard preparation, and chromatographic analysis.
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Reagents, Standards, and Equipment
Reagents: Methanol (HPLC grade), Acetonitrile (HPLC grade), Orthophosphoric acid

(H₃PO₄, analytical grade), Formic acid (analytical grade), Deionized water.

Reference Standard: Casticin (purity ≥95%).

Apparatus:

HPLC system with a gradient pump, autosampler, column oven, and DAD or UV-Vis

detector.

Analytical balance.

Volumetric flasks.

Ultrasonic bath.

Syringe filters (0.2 µm or 0.45 µm).

Turbo extractor or homogenizer.

Centrifuge.

Preparation of Standard Solutions
Stock Solution: Accurately weigh a suitable amount of casticin reference standard and

dissolve it in HPLC-grade methanol to prepare a stock solution of a known concentration

(e.g., 1 mg/mL).

Working Standards: Perform serial dilutions of the stock solution with methanol to create a

series of working standard solutions for the calibration curve. A suggested concentration

range is 50 µg/mL to 200 µg/mL[1]. For more sensitive assays, lower concentrations may be

used[2][3].

Sample Preparation (from Vitex agnus-castus Fruits)
This protocol is adapted from a validated method for extracting casticin from plant material.
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Grinding: Pulverize the dried fruits of Vitex agnus-castus to a fine powder.

Extraction: Weigh approximately 1 g of the pulverized drug and place it into an extraction

vessel. Add 40 mL of 100% methanol.

Homogenization: Extract the sample using a turbo extractor at 19,000 rpm for 2 minutes.

Repeat the extraction process twice to ensure exhaustive extraction.

Filtration: Filter the supernatant liquid into a round-bottom flask. Rinse the residue with a

small amount of methanol and filter this into the same flask.

Evaporation: Combine the extracts and evaporate to dryness under reduced pressure.

Reconstitution and Filtration: Dissolve the dried extract in a precise volume of methanol

(e.g., in a 20 mL volumetric flask). Filter an aliquot of this solution through a 0.2 µm cellulose

filter directly into an HPLC vial for analysis.

HPLC Chromatographic Conditions
Two distinct validated methods are presented below. Method 1 is a gradient elution method

suitable for complex plant extracts, while Method 2 is an isocratic method often used for LC-MS

analysis of plasma samples.
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Parameter Method 1: Gradient Elution Method 2: Isocratic Elution

Column
Hypersil ODS (RP-C18), 125 x

3.1 mm, 5 µm

Zorbax SB-C18, 100 x 3.0 mm,

3.5 µm

Mobile Phase

A: MethanolB: 0.5%

Phosphoric Acid (H₃PO₄)

solution

Methanol : 0.05% Formic Acid

(60:40, v/v)

Gradient

0 min: 50% A13 min: 65%

A13.1-18 min: 100% A18.1

min: 50% A

Isocratic

Flow Rate 1.0 mL/min 0.4 mL/min

Column Temperature 25°C Not Specified

Detection Wavelength 258 nm Mass Spectrometry (ESI-MS)

Injection Volume Not Specified Not Specified

Data Summary and Method Validation
The performance of an HPLC method is evaluated through various validation parameters. The

following table summarizes quantitative data from published casticin analysis protocols.
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Parameter Value Source / Context

Retention Time ~ 6.0 minutes
Gradient method for quality

control of V. agnus-castus.

10.9 minutes
Reverse-phase HPLC-PDA

analysis.

Linearity Range 14.06 to 7187 ng/mL

LC-MS method for

pharmacokinetic study in rat

plasma.

0.0625 to 0.1 mg/mL

HPLC-DAD method for

quantification in V. agnus-

castus extracts.

Correlation Coefficient (r²) > 0.9996 LC-MS method.

0.9991 HPLC-DAD method.

Limit of Detection (LOD) 7 ng/mL (S/N=5) LC-MS method for rat plasma.

Concentration in Samples 0.025% to 0.212%
In commercial drug samples of

Agni-casti fructus.

0.048% to 0.152%
In methanol extracts of V.

agnus-castus fruits.

Visualized Workflow
The following diagram illustrates the general experimental workflow for the HPLC analysis of

casticin, from sample acquisition to final data reporting.
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Figure 1: General workflow for the HPLC analysis of casticin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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